Cas no 74067-16-6 (Hexanoic acid, 3,3,4,4,5,5,6,6,6-nonafluoro-2-oxo-, methyl ester)

• Product name: Hexanoic acid, 3,3,4,4,5,5,6,6,6-nonafluoro-2-oxo-, methyl ester
• CAS No: 74067-16-6
• MF: C₇H₃F₉O₃
• MW: 306.082554101944
• CID: 541661
• PubChem ID: 12808577

Hexanoic acid, 3,3,4,4,5,5,6,6,6-nonafluoro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3,3,4,4,5,5,6,6,6-nonafluoro-2-oxo-, methyl ester
• methyl 3,3,4,4,5,5,6,6,6-nonafluoro-2-oxohexanoate
• 74067-16-6
• NS00109874
• DTXSID30510389

• Inchi： InChI=1S/C7H3F9O3/c1-19-3(18)2(17)4(8,9)5(10,11)6(12,13)7(14,15)16/h1H3
• InChI Key： ALAFITPQQICBPX-UHFFFAOYSA-N
• SMILES： COC(=O)C(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 305.99384741g/mol
• Monoisotopic Mass: 305.99384741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų